2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride

• IUPAC Name: 2-amino-N-(2,4,6-trimethylphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C11H16N2O.ClH/c1-7-4-8(2)11(9(3)5-7)13-10(14)6-12;/h4-5H,6,12H2,1-3H3,(H,13,14);1H
• InChI Key: AFAZOFONKQSJFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN)C.Cl
• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol
• CAS No.: 71395-08-9; 92885-79-5

Description

2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride is a chemical compound with the molecular formula C11H17ClN2O and a molecular weight of 228.72 g/mol . It is also known by its IUPAC name, 2-amino-N-mesitylacetamide hydrochloride . This compound is typically used in research and development as a versatile small molecule scaffold .

Preparation Methods

The synthesis of 2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride can be achieved through various methods. One common synthetic route involves the reaction of 2,4,6-trimethylaniline with chloroacetyl chloride to form an intermediate, which is then treated with ammonia to yield the final product . The reaction conditions typically involve the use of solvents such as dichloromethane and temperatures ranging from 0°C to room temperature . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines .

Scientific Research Applications

2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds and heterocycles.

Biology: This compound is utilized in biochemical assays and studies involving enzyme inhibition and protein interactions.

Industry: It is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or modulator of certain enzymes or receptors, thereby affecting biochemical processes and cellular functions . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-amino-N-(2,4,6-trimethylphenyl)acetamide hydrochloride can be compared with other similar compounds such as:

2-(diethylamino)-N-(2,4,6-trimethylphenyl)acetamide monohydrochloride: This compound is used as a local anesthetic and cardial antiarrhythmic.

2-amino-N-(2,2,2-trifluoroethyl)acetamide hydrochloride: This compound is used in the synthesis of isoxazoline indolizine amides.

The uniqueness of this compound lies in its specific chemical structure and properties, which make it a versatile scaffold for various research and industrial applications .